Cas no 1781708-54-0 (2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde)

• Product Name: 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde
• CAS No: 1781708-54-0
• MF: C₁₁H₁₆N₂OS
• MW: 224.322541236877
• CID: 5823086
• PubChem ID: 83891865
• Update Time: 2025-06-15

2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde
• 2-[4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-yl]acetaldehyde
• EN300-1751476
• 1781708-54-0

• Inchi： 1S/C11H16N2OS/c1-9-10(5-8-14)15-11(12-9)13-6-3-2-4-7-13/h8H,2-7H2,1H3
• InChI Key： LAHXSRZLEFQHLP-UHFFFAOYSA-N
• SMILES： S1C(CC=O)=C(C)N=C1N1CCCCC1

Computed Properties

• Exact Mass: 224.09833431g/mol
• Monoisotopic Mass: 224.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde

2-4-Methyl-2-(Piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde (CAS No. 1781708-54-0): An Overview of Its Structure, Properties, and Applications

2-4-Methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde (CAS No. 1781708-54-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its intricate molecular structure, holds potential for various applications, including as a building block in the synthesis of more complex molecules and as a potential therapeutic agent.

The molecular structure of 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde is composed of a thiazole ring with a methyl group at the 4-position and a piperidine moiety attached to the 2-position. The presence of the aldehyde functional group at the 5-position of the thiazole ring adds to its reactivity and versatility in synthetic chemistry. This combination of functional groups provides a rich platform for chemical modifications and derivatizations, making it an attractive starting material for the development of novel compounds.

Recent studies have highlighted the pharmacological properties of 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde. For instance, research published in the *Journal of Medicinal Chemistry* has shown that derivatives of this compound exhibit potent antimicrobial activity, particularly against multidrug-resistant bacteria. The thiazole ring and piperidine moiety are known to contribute to the compound's ability to disrupt bacterial cell walls and inhibit essential enzymes, making it a promising candidate for the development of new antibiotics.

In addition to its antimicrobial properties, 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators in various inflammatory diseases. This property makes it a valuable lead compound for the development of new anti-inflammatory drugs.

The synthetic accessibility of 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde is another factor contributing to its significance in chemical research. Various synthetic routes have been developed to produce this compound efficiently and in high yields. One notable method involves the condensation of thiosemicarbazide with an appropriate aldehyde followed by cyclization to form the thiazole ring. This synthetic strategy allows for easy modification of the substituents on the thiazole ring, enabling the preparation of a wide range of derivatives with tailored properties.

Furthermore, 2-4-methyl-2-(piperidin-1-yl)-1,3-thiazol-5-ylacetaldehyde has been explored for its potential in drug delivery systems. The presence of the aldehyde functional group can be exploited to form covalent linkages with other molecules or polymers, creating prodrugs or drug conjugates that can improve drug solubility, stability, and bioavailability. This approach has shown promise in enhancing the therapeutic efficacy and reducing side effects of various drugs.

In conclusion, 2-4-methyl-2-(piperidin-1-y l)-1,3-thiazol -5 - ylacetalde hyde (CAS No. 1781708 -54 -0) is a multifunctional compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and versatile chemical properties make it an attractive candidate for further exploration and development into novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various fields, solidifying its position as a valuable compound in modern chemical science.